Tert-butyl (2S,3aS,7aS)-2-(aminomethyl)-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate;hydrochloride

• IUPAC Name: tert-butyl (2S,3aS,7aS)-2-(aminomethyl)-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate;hydrochloride
• InChI: InChI=1S/C14H26N2O2.ClH/c1-14(2,3)18-13(17)16-11(9-15)8-10-6-4-5-7-12(10)16;/h10-12H,4-9,15H2,1-3H3;1H/t10-,11-,12-;/m0./s1
• InChI Key: ZTVSAMSNTAQFMU-LFELFHSZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCCC2CC1CN.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H]2CCCC[C@H]2C[C@H]1CN.Cl
• Molecular Formula: C14H27ClN2O2
• Molecular Weight: 290.83 g/mol

Description

Tert-butyl (2S,3aS,7aS)-2-(aminomethyl)-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C14H27ClN2O2 and its molecular weight is 290.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized from corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt, characterized using 1H NMR spectroscopy and high-resolution mass spectrometry, and its molecular structure was determined via single-crystal X-ray diffraction analysis (Moriguchi et al., 2014).

• The compound 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate was synthesized, characterized using FTIR, 1H and 13C NMR spectroscopy, and the molecular structure of a specific derivative was analyzed by X-ray crystallography (Çolak et al., 2021).

Synthesis in Organic Chemistry

• Tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate was prepared and used in the Diels-Alder reaction as a part of organic synthesis procedures (Padwa et al., 2003).

• Ester tert-butoxycarbonylhydrazones were reacted with carboxylic acid hydrazides to yield 4-terrtutoxycarbonylamino-3,5-dialkyl-4H-1,2,4-triazoles, demonstrating the compound's role in facilitating complex organic reactions (Lkizler et al., 1996).

Applications in Asymmetric Synthesis

• The compound played a role in the asymmetric synthesis of the tropane alkaloid (+)-pseudococaine, showcasing its importance in creating complex organic molecules (Brock et al., 2012).

• N-tert-butanesulfinyl imines, closely related to the compound , have been found to be versatile intermediates for the asymmetric synthesis of amines, indicating the potential utility of similar compounds in asymmetric synthesis processes (Ellman et al., 2002).

Role in Synthesis of Chiral Compounds

• The chiral version of the compound, (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, was synthesized and characterized, highlighting its importance in the synthesis of chiral cyclic amino acid esters (Moriguchi et al., 2014).